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Compound of Interest

2-Bromo-4,5-difluorophenylacetic
Compound Name: o
aci

Cat. No. B1274928

For Immediate Reference: Operational and Disposal Plan

This document provides detailed procedural guidance for the safe handling and disposal of 2-
Bromo-4,5-difluorophenylacetic acid (CAS #883502-07-6), a halogenated aromatic
carboxylic acid. The procedures outlined are designed for researchers, scientists, and drug
development professionals to ensure safety and regulatory compliance. Adherence to these
protocols is critical to mitigate risks of chemical exposure and environmental contamination.

Pre-Disposal Safety and Handling

Before beginning any disposal-related activities, it is imperative to handle 2-Bromo-4,5-
difluorophenylacetic acid with appropriate safety measures. This compound is an irritant to
the eyes, respiratory system, and skin.

Required Personal Protective Equipment (PPE):
o Eye Protection: Chemical safety goggles or a face shield.
e Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

» Body Protection: Laboratory coat.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1274928?utm_src=pdf-interest
https://www.benchchem.com/product/b1274928?utm_src=pdf-body
https://www.benchchem.com/product/b1274928?utm_src=pdf-body
https://www.benchchem.com/product/b1274928?utm_src=pdf-body
https://www.benchchem.com/product/b1274928?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1274928?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Respiratory Protection: Use in a well-ventilated area, preferably a chemical fume hood. If
dust is generated, a NIOSH-approved respirator for organic vapors and particulates is
recommended.

Quantitative Data Summary

The following table summarizes key quantitative data for 2-Bromo-4,5-difluorophenylacetic
acid.

Property Value

Molecular Formula CsHsBrrF20:2
Molecular Weight 251.03 g/mol
Appearance Solid

Solubility in Water Slightly soluble
Hazard Statements H315, H319, H335

P261, P280, P305+P351+P338, P304+P340,

Precautionary Codes
P405

Step-by-Step Disposal Protocol

The primary and recommended method for the disposal of 2-Bromo-4,5-difluorophenylacetic
acid is through a licensed hazardous waste disposal facility, typically involving incineration.[1]
Halogenated organic compounds require specific disposal procedures to prevent the release of
harmful substances into the environment.

Experimental Protocol: Waste Segregation and Packaging
» Waste Identification and Segregation:
o lIdentify the waste as "Halogenated Organic Waste."[1]

o Do not mix with non-halogenated organic waste, inorganic waste, or agueous solutions.
Cross-contamination can complicate the disposal process and create hazardous
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reactions.

e Container Selection:

o Use a dedicated, properly labeled, and sealable waste container. The container must be
compatible with the chemical and in good condition.

o The container should be clearly marked with the words "Hazardous Waste" and
"Halogenated Organic Waste."

» Waste Transfer (Solid Form):

o If the compound is in solid form, carefully transfer the material into the designated waste
container inside a chemical fume hood to minimize dust inhalation.

o For cleaning contaminated labware (e.g., beakers, spatulas), use a minimal amount of a
suitable organic solvent (e.g., acetone) and transfer the rinsate into the halogenated waste
container.

o Waste Transfer (Solutions):

o If the compound is in a solution with an organic solvent, transfer the solution directly into
the "Halogenated Organic Waste" container.

o Agqueous solutions containing this acid should not be disposed of down the drain and must
be collected as hazardous waste.

e Container Sealing and Labeling:
o Securely seal the waste container.
o Attach a hazardous waste label to the container. The label must include:
» The full chemical name: "2-Bromo-4,5-difluorophenylacetic acid"
» The approximate quantity of the waste.

= The date of accumulation.
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» The hazard characteristics (e.g., Irritant).

o Storage Pending Disposal:

o Store the sealed and labeled waste container in a designated, well-ventilated, and secure
area away from incompatible materials.

o Follow your institution's guidelines for the temporary storage of hazardous waste.
e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for pickup and disposal.

o Provide the waste manifest with all necessary information about the chemical. The final
disposal will likely be high-temperature incineration at a facility permitted to handle
halogenated organic waste.

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of 2-Bromo-4,5-difluorophenylacetic acid.
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Disposal Workflow for 2-Bromo-4,5-difluorophenylacetic acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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